Cas no 941996-26-5 (N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941996-26-5
• MF: C₂₃H₂₄ClN₃O₂
• MW: 409.908564567566
• CID: 5458934
• PubChem ID: 18589351
• Update Time: 2025-07-24

N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-N'-[2-(dimethylamino)-2-naphthalen-1-ylethyl]oxamide
• F2880-3104
• N'-[(2-chlorophenyl)methyl]-N-[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]ethanediamide
• VU0504729-1
• N1-(2-chlorobenzyl)-N2-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)oxalamide
• AKOS024474930
• 941996-26-5
• N1-[(2-Chlorophenyl)methyl]-N2-[2-(dimethylamino)-2-(1-naphthalenyl)ethyl]ethanediamide
• N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C23H24ClN3O2/c1-27(2)21(19-12-7-10-16-8-3-5-11-18(16)19)15-26-23(29)22(28)25-14-17-9-4-6-13-20(17)24/h3-13,21H,14-15H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： YRKNOWPNBXUQSV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(NCC(N(C)C)C1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 409.1557047g/mol
• Monoisotopic Mass: 409.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.94±0.46(Predicted)

Additional information on N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

Introduction to N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 941996-26-5)

N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 941996-26-5, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it of particular interest, including a 2-chlorophenyl moiety, a dimethylamino group, and a naphthalen-1-yl substituent. These elements contribute to its potential biological activity and reactivity, making it a valuable subject for detailed study.

The compound's structure is characterized by a central ethylethanediamide backbone, which provides a framework for the attachment of various functional groups. The presence of the 2-chlorophenyl group introduces a certain level of electronic and steric hindrance, which can influence its interactions with biological targets. This feature is particularly relevant in the context of drug design, where the precise positioning of functional groups can significantly impact the efficacy and selectivity of a potential therapeutic agent.

The dimethylamino group is another critical component of this molecule. This amine derivative is known for its ability to enhance solubility and bioavailability, which are crucial factors in the development of new drugs. Additionally, the dimethylamino group can participate in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors. These properties make it an attractive feature for medicinal chemists seeking to develop compounds with improved pharmacokinetic profiles.

The inclusion of the naphthalen-1-yl substituent adds another layer of complexity to the molecule. Naphthalene derivatives are well-known for their diverse biological activities and have been extensively studied in various therapeutic contexts. The naphthalen-1-yl group can influence the electronic properties of the molecule, potentially affecting its reactivity and interaction with biological targets. Furthermore, its aromatic nature suggests that it may be capable of participating in π-stacking interactions, which are important for binding to certain proteins and nucleic acids.

In recent years, there has been growing interest in developing novel compounds with enhanced targeting capabilities. The unique combination of functional groups in N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide makes it a promising candidate for such applications. For instance, studies have shown that molecules containing both amine and amide functionalities can exhibit potent activity against various diseases. The presence of these functionalities in this compound suggests that it may have therapeutic potential in areas such as oncology and inflammation.

The synthesis of N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-chlorobenzylamine and 1-naphthylmethylamine, which are then coupled to form the desired product. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in these transformations.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it exhibits moderate activity against certain enzymes and receptors relevant to human health. For example, preliminary data suggest that it may inhibit the activity of enzymes involved in inflammation pathways. Additionally, its ability to interact with specific receptors has been noted, indicating potential applications in neurological disorders.

The potential applications of N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for research purposes, particularly in the study of molecular recognition and drug-target interactions. By understanding how this compound interacts with biological systems at a molecular level, scientists can gain insights into the mechanisms underlying various diseases and develop more effective treatments.

Further research is needed to fully elucidate the pharmacological profile of this compound. Long-term studies are essential to assess its safety and efficacy in vivo. Additionally, computational modeling techniques can be employed to predict how it might behave within complex biological systems. These approaches will provide valuable information for guiding future drug development efforts.

In conclusion, N'-(2-chlorophenyl)methyl-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 941996-26-5) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in developing new therapies for human health.